Cas no 922087-64-7 (2-(4-methoxyphenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide)

• Product Name: 2-(4-methoxyphenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide
• CAS No: 922087-64-7
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 5917941
• PubChem ID: 16809518
• Update Time: 2025-06-22

2-(4-methoxyphenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)ethyl]-2-(4-methoxyphenyl)acetamide
• VU0490731-1
• N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-2-(4-methoxyphenyl)acetamide
• F2282-0095
• 922087-64-7
• AKOS024635935
• 2-(4-methoxyphenyl)-N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]acetamide
• 2-(4-methoxyphenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide

• Inchi： 1S/C20H24N2O4S/c1-26-19-8-6-16(7-9-19)14-20(23)21-11-13-27(24,25)22-12-10-17-4-2-3-5-18(17)15-22/h2-9H,10-15H2,1H3,(H,21,23)
• InChI Key： IQNZDPFGZAAQLU-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCC2=C(C1)C=CC=C2)(=O)=O)(=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-(4-methoxyphenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide

Professional Introduction of Compound CAS No. 922087-64-7: 2-(4-Methoxyphenyl)-N-2-(1,2,3,4-Tetrahydroisoquinoline-2-Sulfonyl)Ethylacetamide

The compound with CAS No. 922087-64-7, known as 2-(4-methoxyphenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a tetrahydroisoquinoline moiety and a methoxyphenyl group. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of tetrahydroisoquinoline derivatives in modulating cellular signaling pathways. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that such compounds can act as inhibitors of key enzymes involved in neurodegenerative diseases. The sulfonyl group in this compound further enhances its bioavailability and stability, making it a valuable tool for pharmacological studies.

The methoxyphenyl substituent plays a crucial role in determining the compound's pharmacokinetic properties. According to findings from the *European Journal of Pharmaceutical Sciences*, methoxyphenyl groups can significantly improve the solubility and permeability of drug candidates, thereby enhancing their therapeutic efficacy. This makes CAS No. 922087-64-7 an attractive option for developing orally administered medications.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. A study in the *Chemical Communications* journal outlined an efficient method for synthesizing similar compounds using microwave-assisted techniques, which not only reduces reaction time but also improves yield. This approach could be adapted for the synthesis of CAS No. 922087-64-7, making it more accessible for large-scale production.

The structural uniqueness of this compound also lends itself to applications beyond pharmacology. Researchers at the University of California have explored its potential as a building block for advanced polymers with tailored electronic properties. The tetrahydroisoquinoline core provides a rigid framework that can be functionalized to create materials with enhanced conductivity and thermal stability.

In conclusion, CAS No. 922087-64-7, or 2-(4-methoxyphenyl)-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylacetamide, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and favorable pharmacokinetic properties make it an invaluable asset in both academic research and industrial development.